molecular formula C18H20O2 B1400632 (E)-2-ethyl-1,3-dimethoxy-5-styrylbenzene CAS No. 141509-19-5

(E)-2-ethyl-1,3-dimethoxy-5-styrylbenzene

Cat. No.: B1400632
CAS No.: 141509-19-5
M. Wt: 268.3 g/mol
InChI Key: GCLIEKXKCFWRKF-UHFFFAOYSA-N
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Description

(E)-2-ethyl-1,3-dimethoxy-5-styrylbenzene is a useful research compound. Its molecular formula is C18H20O2 and its molecular weight is 268.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

141509-19-5

Molecular Formula

C18H20O2

Molecular Weight

268.3 g/mol

IUPAC Name

2-ethyl-1,3-dimethoxy-5-(2-phenylethenyl)benzene

InChI

InChI=1S/C18H20O2/c1-4-16-17(19-2)12-15(13-18(16)20-3)11-10-14-8-6-5-7-9-14/h5-13H,4H2,1-3H3

InChI Key

GCLIEKXKCFWRKF-UHFFFAOYSA-N

SMILES

CCC1=C(C=C(C=C1OC)C=CC2=CC=CC=C2)OC

Canonical SMILES

CCC1=C(C=C(C=C1OC)C=CC2=CC=CC=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(4-bromo-3,5-dimethoxyphenyl)-2-phenylethene (0.53 g, 1.7 mmol) in THF (10 mL) was added t-Butyl Li (1.1 mL, 1M in THF) at −78° C. After the addition complete, the solution was slowly heated to reflux for 30 min and then cooled down to −78° C. Ethyl iodide (1.2 eq, 0.27 mL) was added to the solution. Water (10 mL) was added after the completion of the reaction. THF was evaporated and the mixture was extracted with CH2Cl2 (3×5 mL). The extract was combined and dried over anhydrous magnesium sulfate. Evaporation of the solution followed by flash chromatography using 20% ether in hexane gave 1,3-dimethoxy-2-ethyl-5-(2-phenylethenyl)benzene in 70% yield. 1HNMR (CDCl3, ppm): δ 1.12 (t, J=7.2 Hz, 6H), 2.70 (q, J=7.2 Hz, 2H), 3.91 (s, 6H), 6.74 (s, 2H), 7.07 (s, 2H), 7.26 (m, 1H), 7.36 (m, 2H), 7.52 (m, 2H).
Quantity
0.53 g
Type
reactant
Reaction Step One
[Compound]
Name
t-Butyl Li
Quantity
1.1 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.27 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Three

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